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Compound of Interest

Compound Name: 1,2-Diphenoxyethane

Cat. No.: B093615

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1,2-Diphenoxyethane (CAS 104-
66-5), a versatile organic compound. It details its chemical and physical properties, outlines
established synthesis and purification protocols, and summarizes its primary industrial and
research applications. This document is intended to serve as a foundational resource for
professionals in chemistry and drug development, offering a consolidated source of technical
data and experimental methodologies. While 1,2-Diphenoxyethane is a valuable synthetic
intermediate, it is important to note that as of the current literature, there is no significant
evidence of its direct involvement in biological signaling pathways.

Chemical and Physical Properties

1,2-Diphenoxyethane, also known as ethylene glycol diphenyl ether, is a white to off-white
crystalline solid at room temperature. It is characterized by two phenoxy groups linked by an
ethylene bridge. This structure imparts a high degree of thermal stability and compatibility with
a range of organic materials. The compound is practically insoluble in water but exhibits good
solubility in various organic solvents, including ethanol, acetone, chloroform, and methanol.

Table 1: Physical and Chemical Properties of 1,2-Diphenoxyethane
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Property Value Reference(s)
CAS Number 104-66-5
Molecular Formula C14H1402
Molecular Weight 214.26 g/mol
White to off-white crystalline
Appearance .
solid/powder
Melting Point 94-96 °C
N ) 185 °C at 12 mmHg; ~300-
Boiling Point
341.6 °C at 760 mmHg
Density ~1.08 g/cm?3
Flash Point 139.4 °C
Water Solubility 22 mg/L at 25°C
B Soluble in ethanol, acetone,
Solubility )
chloroform, methanol (slightly)
Vapor Pressure 0.000158 mmHg at 25°C

Synthesis and Purification

The most common and industrially significant method for synthesizing 1,2-Diphenoxyethane is
through a variation of the Williamson ether synthesis. This typically involves the reaction of a
phenoxide salt with a 1,2-dihaloethane or the reaction of phenol with a 1,2-dihaloethane in the
presence of a base.

Experimental Protocol: Williamson Ether Synthesis

This protocol describes a common laboratory-scale synthesis of 1,2-Diphenoxyethane.
Materials:

e Phenol
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1,2-Dichloroethane or 1,2-Dibromoethane
Sodium hydroxide (NaOH) or Potassium carbonate (K2CO3)
Solvent (e.g., water, ethanol, or a phase-transfer catalyst system)

Ethyl acetate (for recrystallization)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve phenol in the chosen solvent.

Base Addition: Add a stoichiometric equivalent of a base, such as sodium hydroxide or
potassium carbonate, to the flask to generate the phenoxide nucleophile.

Addition of Dihaloethane: Slowly add 1,2-dichloroethane or 1,2-dibromoethane to the
reaction mixture.

Reflux: Heat the mixture to reflux and maintain for several hours. The reaction progress can
be monitored by thin-layer chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature. If a solid
precipitates, it can be collected by filtration. Otherwise, the mixture is poured into water and
extracted with an organic solvent like diethyl ether or dichloromethane.

Purification: The crude product can be purified by recrystallization from a suitable solvent,
such as ethyl acetate or ethanol, to yield pure 1,2-Diphenoxyethane as a white crystalline
solid.

Synthesis Workup & Purification
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Caption: General workflow for the synthesis and purification of 1,2-Diphenoxyethane.

Spectroscopic Data

Characterization of 1,2-Diphenoxyethane is typically performed using standard spectroscopic
techniques.

Table 2: Spectroscopic Data for 1,2-Diphenoxyethane

Technique Key Features and Observations

Signals corresponding to the aromatic protons
of the two phenyl rings and a characteristic

1H NMR _ _
singlet for the four equivalent protons of the

ethylene bridge (-O-CHz-CH2-O-).

Resonances for the aromatic carbons and a
13C NMR single peak for the two equivalent carbons of the

ethylene bridge.

Characteristic peaks for C-O-C ether stretching,
FTIR aromatic C-H stretching, and aromatic C=C

bending vibrations.

The molecular ion peak (M+) corresponding to
Mass Spec the molecular weight of 214.26 g/mol , along

with characteristic fragmentation patterns.

Applications

1,2-Diphenoxyethane has a range of industrial and research applications stemming from its
stable chemical structure.

» Sensitizer for Thermal Paper: A primary application is as a sensitizer in the production of
thermal paper. It facilitates the color-forming reaction between the leuco dye and the
developer upon heating.

o Chemical Intermediate: It serves as a precursor in the synthesis of various organic
compounds, including phenoxy resins used in coatings and adhesives, as well as in the
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preparation of pharmaceuticals and agrochemicals.

e Solvent and Plasticizer: Due to its high boiling point and stability, it is used as a high-

temperature solvent and a plasticizer in the polymer industry.

o Coupling Agent: It can act as a coupling agent to improve the adhesion of coatings and

adhesives to various substrates.

o Research Applications: In a research context, it is used in the development of activatable

delivery compounds containing drugs or detectable moieties linked by singlet oxygen-labile

linkers.

Biological Activity and Signaling Pathways

A thorough review of the existing scientific literature reveals a significant lack of information

regarding the direct biological activity of 1,2-Diphenoxyethane. There are no published studies

that indicate its involvement in specific cellular signaling pathways. Its use in the

pharmaceutical field is primarily as a synthetic intermediate for the creation of other active

molecules. The toxicological data available is limited, suggesting low acute toxicity, though it

may cause mild irritation upon prolonged exposure.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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